Cas no 2679813-15-9 (3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole)
3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-28275509
- 3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole
- 2679813-15-9
- 3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole
-
- Inchi: 1S/C7H11BrN4/c1-12-6(10-11-7(12)8)5-3-2-4-9-5/h5,9H,2-4H2,1H3/t5-/m0/s1
- InChI Key: SXQOJUBJHXAHNZ-YFKPBYRVSA-N
- SMILES: BrC1=NN=C([C@@H]2CCCN2)N1C
Computed Properties
- Exact Mass: 230.01671g/mol
- Monoisotopic Mass: 230.01671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 42.7Ų
3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28275509-1g |
3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole |
2679813-15-9 | 1g |
$928.0 | 2023-09-09 | ||
| Enamine | EN300-28275509-5g |
3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole |
2679813-15-9 | 5g |
$2692.0 | 2023-09-09 | ||
| Enamine | EN300-28275509-10g |
3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole |
2679813-15-9 | 10g |
$3992.0 | 2023-09-09 | ||
| Enamine | EN300-28275509-0.05g |
3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole |
2679813-15-9 | 95.0% | 0.05g |
$780.0 | 2025-03-19 | |
| Enamine | EN300-28275509-0.1g |
3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole |
2679813-15-9 | 95.0% | 0.1g |
$817.0 | 2025-03-19 | |
| Enamine | EN300-28275509-0.25g |
3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole |
2679813-15-9 | 95.0% | 0.25g |
$855.0 | 2025-03-19 | |
| Enamine | EN300-28275509-0.5g |
3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole |
2679813-15-9 | 95.0% | 0.5g |
$891.0 | 2025-03-19 | |
| Enamine | EN300-28275509-1.0g |
3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole |
2679813-15-9 | 95.0% | 1.0g |
$928.0 | 2025-03-19 | |
| Enamine | EN300-28275509-2.5g |
3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole |
2679813-15-9 | 95.0% | 2.5g |
$1819.0 | 2025-03-19 | |
| Enamine | EN300-28275509-5.0g |
3-bromo-4-methyl-5-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole |
2679813-15-9 | 95.0% | 5.0g |
$2692.0 | 2025-03-19 |
3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole
Introduction to 3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole (CAS No. 2679813-15-9)
3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole (CAS No. 2679813-15-9) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique molecular framework, featuring a pyrrolidinyl substituent and a triazole core, positions it as a promising candidate for further exploration in drug discovery and development. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense interest among researchers seeking novel therapeutic agents.
The triazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in multiple ways. Its incorporation into the molecular structure of 3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole enhances its potential as an active pharmaceutical ingredient (API). The presence of the bromo and methyl substituents further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets.
The stereochemistry of the (2S)-pyrrolidinyl group adds another layer of complexity to this compound, as enantiomeric or diastereomeric differences can significantly impact biological activity. This aspect has been the focus of recent studies aiming to optimize the pharmacological profile of related compounds. The precise three-dimensional arrangement of atoms in 3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole is critical for understanding its interactions with biological systems.
In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug design due to their structural diversity and biological relevance. The triazole-pyrrolidine hybrid motif has been explored in various therapeutic contexts, including antimicrobial, anti-inflammatory, and anticancer applications. Researchers have leveraged computational methods and high-throughput screening to identify derivatives of this class that exhibit enhanced efficacy and reduced toxicity.
The synthesis of 3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the (2S)-configuration at the pyrrolidine ring is particularly challenging and necessitates precise control over reaction conditions. Advances in asymmetric synthesis have enabled more efficient production of enantiomerically pure compounds like this one, facilitating their use in preclinical and clinical studies.
One of the most compelling aspects of this compound is its potential as a lead structure for developing novel therapeutics. Preclinical studies have begun to uncover its mechanism of action and pharmacokinetic properties. For instance, preliminary data suggest that it may interact with specific enzymes or receptors involved in disease pathways. These findings are particularly exciting given the unmet medical needs in several therapeutic areas where current treatments are limited.
The role of computational chemistry in studying 3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might bind to biological targets at the atomic level. This information is invaluable for designing derivatives with improved properties or for guiding experimental efforts in synthetic chemistry. Additionally, computational methods help assess off-target effects and potential drug-drug interactions early in the development process.
Recent publications highlight the importance of structural diversity when designing new drugs. By modifying key functional groups such as the bromo, methyl, and pyrrolidinyl moieties, chemists can generate libraries of analogs with tailored biological activities. The synthesis and characterization of these derivatives often involve advanced spectroscopic techniques like NMR spectroscopy and mass spectrometry to confirm their structures.
The pharmacological evaluation of 3-bromo-4-methyl-5-(2S)-pyrrolidin-2-ylyl-hexahydroazepine hydrochloride CAS 2679813 15 9 triazole derivative has revealed intriguing properties that warrant further investigation. In vitro assays have shown promising results in models relevant to certain diseases; however, more comprehensive studies are needed to fully understand its therapeutic potential. The compound’s ability to modulate specific signaling pathways makes it an attractive candidate for treating conditions characterized by dysregulation at the molecular level.
The development pipeline for this class of compounds includes several candidates that have moved into clinical trials or are being evaluated preclinically for various indications. These studies provide valuable insights into how structural features influence biological activity and how best to optimize drug candidates for human use. The progress made with related molecules bodes well for the future prospects of derivatives like *this one*.
In conclusion,3-bromo 4 methyl 5 (25 pyrrolidin 22 yl 44H 11 24 triazole CAS NO2679813159* represents an exciting opportunity for medicinal chemists seeking novel therapeutic agents.* Its unique structural features* stereochemistry*and demonstrated biological activity make it*worthy*of continued investigation.*With advancements*in synthetic methods*computational modeling*and pharmacological screening,*this compound holds promise*for contributing*to future medical breakthroughs.*
2679813-15-9 (3-bromo-4-methyl-5-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)